N-(4-acetylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• InChI: InChI=1S/C19H15F3N2O3S/c1-10(25)11-2-5-13(6-3-11)23-17(26)9-16-18(27)24-14-8-12(19(20,21)22)4-7-15(14)28-16/h2-8,16H,9H2,1H3,(H,23,26)(H,24,27)
• InChI Key: YWPOMNDSPOKBEM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CC2C(=O)NC3=C(S2)C=CC(=C3)C(F)(F)F
• Molecular Formula: C19H15F3N2O3S
• Molecular Weight: 408.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an acetyl group, a trifluoromethyl group, and a benzothiazinone group. These groups are common in many pharmaceuticals and agrochemicals.

Synthesis Analysis

While specific synthesis methods for this compound are not available, trifluoromethyl groups are often introduced into molecules through radical trifluoromethylation. The benzothiazinone group could potentially be synthesized through cyclization reactions, but without specific literature on this compound, it’s hard to say for sure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is highly electronegative, which could influence the compound’s polarity and solubility.

Scientific Research Applications

Antifungal and Antimicrobial Properties

• N-(alkyl/aryl)-2-(3-oxo-1,4-benzothiazin-2-yl)acetamide compounds, which include the subject compound, have been synthesized and screened for their antifungal activity. They showed promising activity against fungal species such as Tricophyton rubrum, Epidermophyton floccosum, and Malassazia furfur (Gupta & Wagh, 2006).
• New derivatives of this compound class have also been studied for antimicrobial properties. Some synthesized derivatives exhibited significant antimicrobial and antifungal activities (Kumar & Mishra, 2015).

Antitumor Activity

• Benzothiazole derivatives bearing different heterocyclic rings, which include the subject compound, were synthesized and screened for antitumor activity. These compounds showed potential antitumor activity against various human tumor cell lines (Yurttaş et al., 2015).

Applications in Dye-Sensitized Solar Cells

• The compound and its analogs have been studied for their photochemical and thermochemical properties, indicating potential as photosensitizers in dye-sensitized solar cells (DSSCs). They displayed good light harvesting efficiency and energy transfer properties, making them suitable for photovoltaic applications (Mary et al., 2020).

Quantum Mechanical and Spectroscopic Studies

• Quantum mechanical and spectroscopic studies of benzothiazolinone acetamide analogs, including the subject compound, have been conducted. These studies provide insights into electronic properties and intramolecular interactions, which are essential for understanding their behavior in various applications (Mary et al., 2020).

Ligand-Protein Interactions

• Molecular docking studies to understand the binding interactions of these compounds with enzymes like Cyclooxygenase 1 (COX1) have been performed. Such studies are crucial for developing targeted therapies in medicinal chemistry (Mary et al., 2020).